4-Dbbps

• CAS No.: 150457-40-2
• Molecular Formula: C21H24Cl2N2O3S
• Molecular Weight: 455.394
• IUPAC Name: 2,6-ditert-butyl-4-(6,7-dichloro-1,1-dioxo-4H-1$l^{6}
• InChI: InChI=1S/C21H24Cl2N2O3S/c1-20(2,3)12-7-11(8-13(18(12)26)21(4,5)6)19-24-16-9-14(22)15(23)10-17(16)29(27,28)25-19/h7-10,24-25H,1-6H3
• InChI Key: CGJJWGDOYLFLKM-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C2NC3=CC(=C(C=C3S(=O)(=O)N2)Cl)Cl)C=C(C1=O)C(C)(C)C
• Synonyms: 4-(6,7-dichloro-4H-1,2,4-benzothiadiazine-3-yl)-2,6-bis(1,1-dimethylethyl)phenol-S,S-dioxide

Description

4-Dbbps (CAS No. 1046861-20-4) is a boronic acid derivative with the molecular formula C₆H₅BBrClO₂ and a molecular weight of 235.27 g/mol. Its structure comprises a phenyl ring substituted with a boronic acid group (-B(OH)₂) and halogen atoms (bromine and chlorine) at specific positions, contributing to its unique physicochemical and biological properties .

Comparison with Similar Compounds

Key Properties:

• Lipophilicity : Experimental logP values vary across predictive models:
  • XLOGP3: 2.15
  • WLOGP: 0.78
  • MLOGP: 1.64 .
• Solubility : Moderately soluble in water (0.24 mg/mL or 0.00102 mol/L) .
• Synthetic Route: Synthesized via a palladium-catalyzed reaction using (1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride and potassium phosphate in a tetrahydrofuran (THF)/water solvent system at 75°C for 1.33 hours .

Comparison with Structurally Similar Compounds

4-Dbbps belongs to a class of halogenated phenylboronic acids. Its structural analogs differ in halogen substitution patterns, which influence reactivity, stability, and biological interactions. Below is a comparative analysis with two closely related compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	logP (XLOGP3)	Solubility (mg/mL)	Key Structural Features
4-Dbbps	1046861-20-4	C₆H₅BBrClO₂	235.27	2.15	0.24	Bromine and chlorine on phenyl ring
(3-Bromo-5-chlorophenyl)boronic acid	N/A	C₆H₅BBrClO₂	235.27	~2.15*	N/A	Bromine (C3), chlorine (C5) positions
(6-Bromo-2,3-dichlorophenyl)boronic acid	N/A	C₆H₄BBrCl₂O₂	269.72	~2.40*	N/A	Bromine (C6), dichloro (C2, C3)

Note: logP values estimated based on structural similarity and predictive models .

Key Findings:

Structural Differences :

• (3-Bromo-5-chlorophenyl)boronic acid shares the same molecular formula as 4-Dbbps but differs in halogen positioning (bromine at C3, chlorine at C5 vs. 4-Dbbps’s undisclosed positions). This positional isomerism may alter electronic effects and steric hindrance, impacting binding affinity in biological systems.
• (6-Bromo-2,3-dichlorophenyl)boronic acid has an additional chlorine atom, increasing molecular weight (269.72 g/mol ) and lipophilicity (higher logP), which could enhance membrane permeability but reduce aqueous solubility .

Physicochemical Properties :

• Lipophilicity : The dichloro-substituted analog exhibits higher logP (~2.40), suggesting greater lipid membrane penetration compared to 4-Dbbps (logP 2.15).
• Solubility : 4-Dbbps’s moderate solubility (0.24 mg/mL) contrasts with the dichloro analog, which likely has lower solubility due to increased hydrophobicity.

Biological Implications: 4-Dbbps’s BBB permeability and high GI absorption make it suitable for CNS-targeted drug development. In contrast, the dichloro analog’s higher lipophilicity may lead to non-specific tissue accumulation, posing toxicity risks .